2-Amino-2-[(benzyloxy)methyl]propane-1,3-diol

• IUPAC Name: 2-amino-2-(phenylmethoxymethyl)propane-1,3-diol
• InChI: InChI=1S/C11H17NO3/c12-11(7-13,8-14)9-15-6-10-4-2-1-3-5-10/h1-5,13-14H,6-9,12H2
• InChI Key: DTNHKTAMUGDRNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(CO)(CO)N
• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• Solubility: >31.7 [ug/mL] (The mean of the results at pH 7.4)

Description

“2-Amino-2-[(benzyloxy)methyl]propane-1,3-diol” is a complex organic compound. It is used to make surfactants, vulcanization accelerators and as a biological buffer. It acts as an absorbent for acidic gases and emulsifying agent for cosmetics, mineral oil, leather dressings, textile specialties and cleaning compounds. It is also used in hair sprays.

Synthesis Analysis

The synthesis of “this compound” involves a two-step strategy. The amino group is chemo-selectively reacted with a diverse set of electrophiles to result in functional diol intermediates. These intermediates are then cyclized in an intramolecular fashion to generate a series of functional aliphatic six-membered cyclic carbonate monomers.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. The linear formula is (HOCH2)2C(NH2)CH3. The molecular weight is 105.14.

Chemical Reactions Analysis

“this compound” is used as a buffer for the determination of alkaline phosphatase activity. It also serves as a reaction buffer for enzymes with an activity in the basic pH range such as alkaline phosphatase.

Physical And Chemical Properties Analysis

“this compound” is a solid-solid phase change material. It is easily soluble in water and ethanol, but less soluble in benzene and ether.

Scientific Research Applications

Catalysis and Organic Synthesis

• Hydrogenation Catalysts : Research on related amido ligands has shown their effectiveness in activating ruthenium complexes for the catalytic hydrogenation of ketones. For instance, complexes involving similar amido groups have demonstrated autocatalytic behavior in the hydrogenation of acetophenone, indicating potential applications in catalysis and organic synthesis (Hadžović et al., 2007).
• Organic Transformations : Compounds structurally related to 2-Amino-2-[(benzyloxy)methyl]propane-1,3-diol have been employed in the synthesis of benzoxazine and oxazine derivatives through palladium-catalyzed reactions. These findings suggest potential roles in the development of new synthetic routes for heterocyclic compounds (Gabriele et al., 2006).

Safety and Hazards

“2-Amino-2-[(benzyloxy)methyl]propane-1,3-diol” can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It may also be corrosive to metals.

Mechanism of Action

Target of Action

It is known to act as a buffer for the determination of alkaline phosphatase activity . It also serves as a spacer in isotachophoresis of proteins .

Mode of Action

As a buffer, it likely maintains the pH of the environment in which the alkaline phosphatase is active . As a spacer in isotachophoresis, it may help in the separation of proteins based on their isoelectric points .

Biochemical Pathways

Its role as a buffer suggests that it may be involved in pathways where ph stability is crucial, such as enzymatic reactions involving alkaline phosphatase .

Result of Action

Its role as a buffer in enzymatic reactions suggests that it may contribute to the optimal functioning of enzymes such as alkaline phosphatase .

Action Environment

As a buffer, its effectiveness may be influenced by factors that affect ph, such as temperature and the presence of other ions .